![molecular formula C6H2Cl3NO2 B033126 3,4,5-Trichloronitrobenzene CAS No. 20098-48-0](/img/structure/B33126.png)
3,4,5-Trichloronitrobenzene
Overview
Description
3,4,5-Trichloronitrobenzene (3,4,5-TNB) is a chemical compound made up of three chlorine atoms and one nitro group attached to a benzene ring. It is a colorless solid that is insoluble in water and has a strong odor. 3,4,5-TNB is a widely used chemical in various industries and has a wide range of applications in scientific research.
Scientific Research Applications
In Vitro Nephrotoxicity Studies : 3,4,5-Trichloronitrobenzene (TCNB) has been investigated for its nephrotoxic potential. Research indicates that 3,4,5-TCNB is the most potent nephrotoxicant among various TCNBs, suggesting a significant role in kidney toxicity studies. The impact of free radicals and biotransformation in TCNB-induced nephrotoxicity has been explored, highlighting its utility in understanding mechanisms of bioactivation and toxicity in vitro (Rankin et al., 2017).
Thermochemical Studies : 3,4,5-TCNB has been a subject of experimental and computational thermochemical studies. The standard molar enthalpies of formation and sublimation have been derived, providing valuable data for its physical and chemical properties. This research contributes to our understanding of its stability and reactivity, crucial for various industrial applications (Silva et al., 2009).
Biofield Energy Treatments : Studies have investigated the impact of biofield energy treatments on the physical, thermal, and spectroscopic properties of 3-CNB, including 3,4,5-TCNB. Such treatments may influence its physical and chemical characteristics, potentially affecting its industrial and environmental applications (Trivedi et al., 2015).
Environmental Degradation Studies : Research into the abiotic degradation of TCNBs like 3,4,5-TCNB by Fe(III) in anoxic environments provides insights into environmental remediation. Understanding the kinetics and mechanisms of such degradation processes is crucial for addressing environmental pollution by TCNBs (Klupinski et al., 2004).
Electrochemical Reduction Research : The electrochemical reduction of chloronitrobenzenes, including 3,4,5-TCNB, has been studied in detail. Understanding the electrochemical behaviors and reduction mechanisms is vital for both environmental applications and the synthesis of useful compounds (Huang et al., 2019).
Safety and Hazards
3,4,5-Trichloronitrobenzene is considered hazardous . It can cause skin and eye irritation . When heated to decomposition, it may emit very toxic fumes of carbon monoxide, carbon dioxide, oxides of nitrogen and hydrogen chloride gas . It is probably combustible .
Relevant Papers One paper suggests that Trichloronitrobenzenes (TCNBs) are potent nephrotoxicants, with 3,4,5-TCNB being the most potent, and free radicals play a role in their cytotoxicity .
Mechanism of Action
Biochemical Pathways
3,4,5-Trichloronitrobenzene is involved in several biochemical pathways. One study found that the tetrachlorobenzene dioxygenases from certain Burkholderia sp. strains can catalyze the conversion of this compound to nitrite and 3,4,6-trichlorocatechol . This suggests that the compound may play a role in the biodegradation of chlorinated aromatic compounds.
Result of Action
Exposure to this compound may cause eye and skin irritation. Absorption into the body can lead to the formation of methemoglobin, which in sufficient concentration can cause cyanosis . The compound may be harmful by inhalation, ingestion, or skin absorption, and it can cause skin and eye irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound is insoluble in water , which could affect its distribution and action in aquatic environments. Additionally, it is likely combustible , which could influence its stability under certain conditions.
Biochemical Analysis
Biochemical Properties
It is known that this compound interacts with various enzymes, proteins, and other biomolecules in the process of biotransformation
Cellular Effects
It has been suggested that this compound may have nephrotoxic effects, indicating potential impacts on kidney cells
Molecular Mechanism
It is known that this compound undergoes biotransformation, involving various enzymes
Temporal Effects in Laboratory Settings
It has been suggested that this compound may have toxic effects on isolated renal cortical cells from male Fischer 344 rats
Metabolic Pathways
It is known that this compound undergoes biotransformation, involving various enzymes
properties
IUPAC Name |
1,2,3-trichloro-5-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3NO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHLCSFGOTLUREE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Cl)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3NO2 | |
Record name | 3,4,5-TRICHLORONITROBENZENE | |
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DSSTOX Substance ID |
DTXSID5026205 | |
Record name | 3,4,5-Trichloronitrobenzene | |
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Molecular Weight |
226.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
3,4,5-trichloronitrobenzene appears as pale-yellow crystals or yellow crystalline solid. (NTP, 1992) | |
Record name | 3,4,5-TRICHLORONITROBENZENE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 59 °F (NTP, 1992) | |
Record name | 3,4,5-TRICHLORONITROBENZENE | |
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Density |
1.807 (NTP, 1992) - Denser than water; will sink | |
Record name | 3,4,5-TRICHLORONITROBENZENE | |
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CAS RN |
20098-48-0 | |
Record name | 3,4,5-TRICHLORONITROBENZENE | |
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Record name | 1,2,3-Trichloro-5-nitrobenzene | |
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Record name | 3,4,5-Trichloronitrobenzene | |
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Record name | 3,4,5-Trichloronitrobenzene | |
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Record name | 1,2,3-trichloro-5-nitrobenzene | |
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Record name | 3,4,5-TRICHLORONITROBENZENE | |
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Melting Point |
162.5 °F (NTP, 1992) | |
Record name | 3,4,5-TRICHLORONITROBENZENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21158 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is the planar structure of 3,4,5-Trichloronitrobenzene significant?
A1: [] this compound exhibits a planar structure where the nitro (NO2) group lies in the same plane as the benzene ring. This planar conformation is crucial for understanding its reactivity and potential interactions with other molecules. Interestingly, 2,3,5,6-tetrachloronitrobenzene, a related compound with an additional chlorine atom, deviates from this planar arrangement. Its nitro group is significantly tilted relative to the benzene ring []. This structural difference can significantly impact their respective chemical behaviors and applications.
Q2: Are there any known toxicological concerns associated with this compound?
A3: While the provided research doesn’t directly assess the toxicity of this compound, it's important to note that structurally similar chloronitrobenzenes have shown nephrotoxic effects []. Studies on 3,4-Dichloronitrobenzene and 1,2,3-trichloro-5-nitrobenzene, using isolated rat kidney cells, demonstrated their ability to cause cellular damage []. This toxicity appears linked to the formation of reactive metabolites, as indicated by the mitigating effects observed with cytochrome P450 inhibitors. Furthermore, the protective effects of antioxidants suggest the involvement of free radicals in the mechanism of cell damage []. Given these findings on related compounds, careful evaluation of the toxicological profile of this compound is crucial.
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